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Compound of Interest

Compound Name: Allyl phenethyl ether

Cat. No.: B078467

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl phenethyl ether, with the CAS number 14289-65-7, is an organic compound recognized
for its pleasant floral and fruity aroma, leading to its application in the fragrance and flavor
industries. This technical guide provides a comprehensive overview of the characterization of
Allyl phenethyl ether, including its physicochemical properties, spectroscopic data, a detailed
synthesis protocol, and relevant safety information. The data presented is intended to support
researchers and professionals in its effective application and further investigation.

Physicochemical and Spectroscopic Data

The fundamental properties of Allyl phenethyl ether are summarized in the tables below,
providing a ready reference for laboratory and developmental work.

Table 1: Physicochemical Properties of Allyl Phenethyl
Ether
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Property Value Reference
Molecular Formula C11H140 [1112]
Molecular Weight 162.23 g/mol [1][2]
Colorless to pale yellow clear
Appearance o [3]
liquid
Fresh, sweet, floral, with fruity
Odor ] [4]
and chamomile notes
Boiling Point 219-220 °C at 760 mmHg [3]
Flash Point 86.11 °C (187.00 °F) [3114]
Density Approximately 1.0015 g/cm3 [2]
. Insoluble in water; Soluble in
Solubility [3]

alcohols and organic solvents.

Table 2: Spectroscopic Data for Allyl Phenethyl Ether

Chemical Shift (ppm)  Multiplicity Assignment

1H NMR (CDCls)

~7.2 (multiplet) m Aromatic protons
5.95 (ddt) m -CH=CH:

5.25 (dq) m -CH=CHz (trans)
5.17 (dq) m -CH=CHz2 (cis)
3.98 (dt) m -O-CH2-CH=
3.61 (1) t Ph-CH2-CH2-O-
2.89 (t) t Ph-CH2-CH2-O-
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13C NMR (CDCI5) Chemical Shift (ppm) Assignment
139.1 Aromatic C

134.9 -CH=CH:

128.9 Aromatic CH

128.3 Aromatic CH

126.2 Aromatic CH

117.1 -CH=CH:z

70.1 -O-CH2-CH=

69.4 Ph-CHz2-CH2-O-

36.3 Ph-CH2-CH2-O-

Infrared (IR) Spectroscopy Wavenumber (cm™1) Interpretation
~3080, 3060, 3020 Aromatic and vinyl C-H stretch

~2920, 2860 Aliphatic C-H stretch

~1645 C=C stretch (alkene)

~1600, 1495, 1450 Aromatic C=C stretch

~1100 C-O stretch (ether)

~990, 920 =C-H bend (alkene)

~740, 700 Aromatic C-H bend
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Mass Spectrometry (MS) m/z Interpretation
162 [M]* (Molecular ion)

105 [CsHs]* (phenethyl fragment)

91 [C7H7]* (tropylium ion)

77 [CeHs]* (phenyl fragment)

41 [CsHs]* (allyl fragment)

Experimental Protocols
Synthesis of Allyl Phenethyl Ether via Williamson Ether
Synthesis

The Williamson ether synthesis is a reliable method for the preparation of ethers.[5] This
protocol details the synthesis of Allyl phenethyl ether from phenethyl alcohol and allyl
bromide.

Materials:

Phenethyl alcohol

e Sodium hydride (NaH) as a 60% dispersion in mineral oil

e Allyl bromide

o Anhydrous diethyl ether or tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Saturated aqueous sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Magnetic stirrer and stir bar
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o Reflux condenser
e Separatory funnel
» Rotary evaporator
Procedure:

o Preparation of the Alkoxide: In a dry round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous
diethyl ether or THF is prepared. To this suspension, phenethyl alcohol (1.0 equivalent) is
added dropwise at 0 °C. The reaction mixture is then allowed to warm to room temperature
and stirred for an additional hour, or until the evolution of hydrogen gas ceases, indicating
the complete formation of the sodium phenethyl alkoxide.

» Ether Formation: The reaction mixture is cooled again to 0 °C, and allyl bromide (1.2
equivalents) is added dropwise. After the addition is complete, the mixture is heated to reflux
and maintained at this temperature for 4-6 hours, or until thin-layer chromatography (TLC)
indicates the consumption of the starting alcohol.

o Work-up: Upon completion, the reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
agueous layer is extracted with diethyl ether. The combined organic extracts are washed with
water and then with brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The
resulting crude product can be purified by vacuum distillation or column chromatography on
silica gel to yield pure Allyl phenethyl ether.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Allyl phenethyl ether via the
Williamson ether synthesis.
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Synthesis of Allyl Phenethyl Ether

Alkoxide Formation

Phenethyl Alcohol + NaH in Anhydrous Ether/THF
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:

Vacuum Distillation / Column Chromatography

'

Pure Allyl Phenethyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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